1-(3-Methoxyphenyl)-4-(1-(thiophen-2-ylmethyl)piperidin-4-yl)piperazine

• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-(thiophen-2-ylmethyl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C21H29N3OS/c1-25-20-5-2-4-19(16-20)24-13-11-23(12-14-24)18-7-9-22(10-8-18)17-21-6-3-15-26-21/h2-6,15-16,18H,7-14,17H2,1H3
• InChI Key: IORYJSCGRHIWAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3CCN(CC3)CC4=CC=CS4
• Molecular Formula: C21H29N3OS
• Molecular Weight: 371.5 g/mol

Description

1-(3-Methoxyphenyl)-4-(1-(thiophen-2-ylmethyl)piperidin-4-yl)piperazine, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a piperazine derivative that has been shown to have a variety of interesting biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Selective Killing of Bacterial Persisters

A study demonstrated that a chemical compound, closely related to the one , selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells. This discovery offers a promising avenue for combating bacterial persistence, a significant challenge in treating infections (Kim et al., 2011).

Dopamine Receptor Affinity

Research into substituted piperidines and (2-methoxyphenyl)piperazines has identified compounds with high affinity for the dopamine D2 receptor. These findings are crucial for developing treatments targeting dopaminergic dysfunctions, such as Parkinson's disease and schizophrenia (Penjisevic et al., 2016).

Antiarrhythmic and Antihypertensive Effects

Novel derivatives have been synthesized and tested for their electrocardiographic, antiarrhythmic, and antihypertensive activities, showing promising results for cardiovascular therapies (Malawska et al., 2002).